Cas no 23370-80-1 (Octanedioic acid, 4-methyl-5-oxo-)
23370-80-1 structure
Product Name:Octanedioic acid, 4-methyl-5-oxo-
CAS No:23370-80-1
MF:C9H14O5
MW:202.204463481903
CID:238653
PubChem ID:54514153
Update Time:2025-04-19
Octanedioic acid, 4-methyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Octanedioic acid, 4-methyl-5-oxo-
- 4-methyl-5-oxooctanedioic acid
- 23370-80-1
- DTXSID70711878
-
- Inchi: 1S/C9H14O5/c1-6(2-4-8(11)12)7(10)3-5-9(13)14/h6H,2-5H2,1H3,(H,11,12)(H,13,14)
- InChI Key: YLFNYESJYNTRNR-UHFFFAOYSA-N
- SMILES: O=C(CCC(=O)O)C(C)CCC(=O)O
Computed Properties
- Exact Mass: 202.08412
- Monoisotopic Mass: 202.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.7A^2
- XLogP3: -0.3
Experimental Properties
- PSA: 91.67
Octanedioic acid, 4-methyl-5-oxo- Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
23370-80-1 (Octanedioic acid, 4-methyl-5-oxo-) Related Products
- 98-78-2(3-oxocyclopentane-1-carboxylic acid)
- 23761-23-1(3-oxocyclobutane-1-carboxylic acid)
- 6628-79-1(β-Methyllevulinic Acid)
- 1460-38-4(2-(2-Oxocyclopentyl)acetic acid)
- 874-61-3(4-oxocyclohexane-1-carboxylic acid)
- 16205-98-4(3-Oxocyclohexanecarboxylic acid)
- 19830-09-2(3-Acetyl-3-methylpentane-1,5-dicarboxylic acid)
- 1703-61-3(4-Oxocyclopentane-1,2-dicarboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk